Cas no 2137623-12-0 (N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide)

• Product Name: N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide
• CAS No: 2137623-12-0
• MF: C₉H₁₈N₂O₂S
• MW: 218.316421031952
• CID: 5869979
• PubChem ID: 165849225
• Update Time: 2025-05-20

N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-737805
• N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide
• 2137623-12-0

• Inchi： 1S/C9H18N2O2S/c1-14(12,13)11-9-4-7-2-6(5-10)3-8(7)9/h6-9,11H,2-5,10H2,1H3
• InChI Key： HDJJLDYHJLIILL-UHFFFAOYSA-N
• SMILES： S(C)(NC1CC2CC(CN)CC21)(=O)=O

Computed Properties

• Exact Mass: 218.10889899g/mol
• Monoisotopic Mass: 218.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 80.6Ų

Additional information on N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide

N-[3-(Aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide: A Comprehensive Overview

The compound with CAS No 2137623-12-0, known as N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure and the presence of a methanesulfonamide group, which contributes to its potential applications in drug design and material science.

The bicyclo[3.2.0]heptane framework is a distinctive feature of this compound, offering a rigid and stable structure that can be advantageous in various chemical reactions and biological interactions. Recent studies have highlighted the importance of such bicyclic systems in enhancing the bioavailability and pharmacokinetic properties of drugs, making this compound a promising candidate for further exploration in medicinal chemistry.

The methanesulfonamide group attached to the bicyclic system plays a crucial role in modulating the compound's chemical reactivity and biological activity. Methanesulfonamides are known for their ability to act as leaving groups in substitution reactions, which can be exploited in the synthesis of more complex molecules. Additionally, this functional group contributes to the compound's solubility and stability, making it suitable for use in aqueous environments.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound, providing insights into its electronic structure and potential interactions with biological targets. These studies have revealed that the compound exhibits favorable pharmacophoric properties, including hydrogen bonding capabilities and appropriate hydrophobicity, which are essential for binding to protein receptors.

In terms of synthesis, the preparation of N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide involves a multi-step process that combines principles from stereochemistry and organocatalysis. The synthesis begins with the formation of the bicyclic core, followed by the introduction of the aminomethyl group and subsequent sulfonation to yield the final product.

One of the most exciting developments related to this compound is its potential application as a building block for peptide-based drugs. The presence of both an amine group and a sulfonamide group allows for versatile functionalization, enabling researchers to explore its use in constructing bioactive molecules with tailored properties.

Moreover, recent research has focused on the evaluation of this compound's biodegradability and environmental impact, which are critical considerations for its large-scale production and use in industrial applications. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further studies are required to fully assess its environmental fate.

In conclusion, N-[3-(aminomethyl)bicyclo[3.2.0]heptan-6-yl]methanesulfonamide represents a fascinating example of how structural complexity can be harnessed to create compounds with diverse functional properties. Its unique combination of a rigid bicyclic framework and reactive functional groups positions it as a valuable tool in both academic research and industrial applications.